Cas no 887978-40-7 (4-(aminomethyl)-4-(3-chlorophenyl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(3-chlorophenyl)cyclohexan-1-ol
• CAS No: 887978-40-7
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• MDL: MFCD06410569
• CID: 1056774
• PubChem ID: 24730053
• Update Time: 2025-05-21

4-(aminomethyl)-4-(3-chlorophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-4-(3-chlorophenyl)cyclohexanol
• 2-ethynylcyclopentan-1-ol
• 4-(aminomethyl)-4-(3-chlorophenyl)cyclohexan-1-ol
• SY015774
• 887978-40-7
• CS-0269106
• SCHEMBL4432661
• SCHEMBL3220761
• AC7665
• EN300-1963980
• AKOS022183916
• MFCD06410569
• SCHEMBL4432665
• FT-0731252
• DB-024123

• MDL： MFCD06410569
• Inchi： 1S/C13H18ClNO/c14-11-3-1-2-10(8-11)13(9-15)6-4-12(16)5-7-13/h1-3,8,12,16H,4-7,9,15H2
• InChI Key： HMDUJAKYIFZHBL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(CN)CCC(CC1)O

Computed Properties

• Exact Mass: 110.07300
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 0.78060

Additional information on 4-(aminomethyl)-4-(3-chlorophenyl)cyclohexan-1-ol

4-(Aminomethyl)-4-(3-chlorophenyl)cyclohexan-1-ol (CAS No. 887978-40-7)

The compound 4-(aminomethyl)-4-(3-chlorophenyl)cyclohexan-1-ol, identified by the CAS number 887978-40-7, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with an aminoethyl group and a chlorophenyl group. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development and material science.

Recent studies have highlighted the potential of 4-(aminomethyl)-4-(3-chlorophenyl)cyclohexan-1-ol in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, including antiviral and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain viral enzymes, suggesting its potential use in antiviral drug design.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are promising candidates for gas storage, catalysis, and sensing applications. A 2023 paper in Nature Communications reported the successful incorporation of this compound into MOFs with enhanced adsorption properties for carbon dioxide, showcasing its versatility in material design.

The synthesis of 4-(aminomethyl)-4-(3-chlorophenyl)cyclohexan-1-ol involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. This is followed by substitution reactions to introduce the aminoethyl and chlorophenyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For example, a 2022 study in Green Chemistry described the use of microwave-assisted synthesis to prepare this compound with high yield and purity.

The physical and chemical properties of this compound are well-documented. It is a white crystalline solid with a melting point of approximately 155°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it easier to handle in laboratory settings. The compound's stability under various conditions has also been evaluated, ensuring its suitability for long-term storage and transportation.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of 4-(aminomethyl)-4-(3-chlorophenyl)cyclohexan-1-ol. Results indicate that it is moderately biodegradable under aerobic conditions, with degradation rates comparable to other organic compounds in similar chemical classes. Toxicity studies reveal that it exhibits low acute toxicity to aquatic organisms, aligning with current environmental safety standards.

In conclusion, 4-(aminomethyl)-4-(3-chlorophenyl)cyclohexan-1-ol (CAS No. 887978-40-7) is a multifaceted compound with significant potential across diverse scientific domains. Its role as an intermediate in drug discovery, materials science applications, and advancements in green chemistry highlight its importance in modern research. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly vital role in both academic and industrial settings.